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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B1672983 Get Quote

Disclaimer: The following information is provided for research purposes only. It is based on

publicly available data for the compound JNJ-7777120, as the identifier "JNJ0966" did not yield

specific results and is presumed to be a typographical error. Researchers should always

consult the manufacturer's product data sheet and relevant safety data sheets (SDS) before

handling any chemical compound.

Introduction
JNJ-7777120 is a potent and highly selective antagonist of the histamine H4 receptor (H4R).[1]

[2][3][4] With a Ki value of approximately 4.5 nM, it demonstrates over 1000-fold selectivity for

the H4 receptor compared to other histamine receptor subtypes (H1, H2, and H3).[2][3] This

selectivity makes JNJ-7777120 a valuable tool for investigating the physiological and

pathological roles of the H4 receptor, which is primarily expressed on cells of hematopoietic

origin, including mast cells, eosinophils, and T cells.[5][6] The H4 receptor is implicated in

inflammatory responses, allergic conditions, and autoimmune diseases.[6]

These application notes provide a detailed protocol for the preparation of a stock solution of

JNJ-7777120 using dimethyl sulfoxide (DMSO) as the solvent, tailored for researchers,

scientists, and drug development professionals.

Physicochemical and Solubility Data
A summary of the key quantitative data for JNJ-7777120 is presented in the table below for

easy reference.
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Property Value Reference

Molecular Weight 277.75 g/mol [1][4]

Molecular Formula C₁₄H₁₆ClN₃O [1]

CAS Number 459168-41-3 [1]

Appearance Crystalline solid [4][7]

Purity >98%

Solubility in DMSO
Approx. 14 mg/mL; ≥94.6

mg/mL; up to 50 mM
[3][4]

Storage Temperature -20°C (as solid) [7]

Stability ≥4 years (as solid at -20°C) [7]

Experimental Protocol: Preparation of a 10 mM JNJ-
7777120 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JNJ-7777120 in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for in vitro and in vivo experiments.

Materials
JNJ-7777120 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure
Acclimatization: Before opening, allow the vial of JNJ-7777120 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of JNJ-

7777120 using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 277.75 g/mol x 1000 mg/g = 2.7775 mg

Weighing: Carefully weigh out the calculated amount of JNJ-7777120 powder using an

analytical balance and place it into a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the JNJ-

7777120 powder. For the example above, this would be 1 mL.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize

freeze-thaw cycles. It is recommended to use the solution shortly after preparation and avoid

long-term storage in solution.[4] For aqueous solutions, it is not recommended to store for

more than one day.[7]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing JNJ-7777120 stock solution.
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Caption: JNJ-7777120 inhibits the Histamine H4 receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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